
4-Isopropylcyclohexanol safety data sheet and
handling precautions

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Isopropylcyclohexanol

Cat. No.: B103256 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Isopropylcyclohexanol

As a Senior Application Scientist, this guide provides an in-depth technical overview of 4-
Isopropylcyclohexanol, focusing on its safe handling, associated hazards, and emergency

preparedness. This document is intended for researchers, scientists, and drug development

professionals who may utilize this compound in a laboratory setting. The causality behind each

recommendation is explained to ensure a deep understanding of the required safety protocols.

Chemical Identity and Physicochemical Properties
4-Isopropylcyclohexanol (CAS RN: 4621-04-9) is a secondary alcohol characterized by a

cyclohexane ring substituted with both an isopropyl and a hydroxyl group.[1] It exists as a

mixture of cis- and trans- isomers and is typically a colorless to pale yellow liquid at room

temperature.[1][2] The hydroxyl group imparts some polarity, while the isopropyl group and

cyclohexane ring contribute to its hydrophobic nature, influencing its solubility and interaction

with other materials.[1] Understanding its physical properties is the first step in a

comprehensive risk assessment.

Table 1: Physicochemical Properties of 4-Isopropylcyclohexanol
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Property Value Source(s)

Molecular Formula C₉H₁₈O [3][4]

Molecular Weight 142.24 g/mol [3][4]

Appearance
Colorless to almost colorless

clear liquid
[2][5]

Boiling Point 110 °C @ 22 mmHg [5][6]

Melting Point
~6-36.9 °C (Varies, likely

isomer dependent)
[5][7]

Flash Point ~81 - 95 °C [5][6]

Vapor Pressure 4.73 - 6.3 Pa @ 20-25 °C [5][8]

Solubility
Soluble in alcohol and oils;

almost insoluble in water
[8][9]

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) classification for 4-Isopropylcyclohexanol presents

some variability across different suppliers and databases, which necessitates a cautious

approach. Researchers should always consult the specific Safety Data Sheet (SDS) provided

with their reagent.

The most severe hazard reported is serious eye damage.[10] However, other classifications

report skin irritation and combustibility.[2] Given the potential for severe eye injury, protocols

should be established based on the most conservative hazard information available.

Table 2: Aggregated GHS Hazard Classifications
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Hazard Class
Hazard
Statement

Signal Word Pictogram Source(s)

Serious Eye

Damage 1

H318: Causes

serious eye

damage

Danger
GHS05

(Corrosion)
[9][10]

Skin Irritation 2
H315: Causes

skin irritation
Warning

GHS07

(Exclamation

Mark)

[2][6]

Combustible

Liquid 4

H227:

Combustible

liquid

Warning None [8]

Note: The aggregated GHS information from the ECHA C&L Inventory, based on 1596 reports,

predominantly indicates "Danger" with H318 (Causes serious eye damage) in 97.6% of

notifications.[10]

Toxicological Profile: Understanding the Risks
The primary toxicological concerns are local effects on the skin and eyes upon direct contact.

Systemic toxicity data is limited, but oral toxicity is considered moderate.

Acute Oral Toxicity: The oral LD50 in rats is reported as 2750 mg/kg, indicating moderate

toxicity if ingested.[11]

Dermal Irritation: Classified as a skin irritant.[2][11] Prolonged contact may cause redness

and discomfort. A study on rabbits showed moderate irritation after 24 hours of exposure to

500 mg.[11]

Eye Damage: This is the most significant reported hazard. The H318 classification suggests

a risk of serious, potentially irreversible, damage upon contact.[10] This necessitates

stringent eye protection protocols.

Inhalation: While vapor pressure is low, inhalation of mists or vapors, especially at elevated

temperatures, should be avoided.[12] Move to fresh air if inhalation occurs.[13]
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Carcinogenicity/Genotoxicity: No data is available to suggest that this compound is

carcinogenic or genotoxic.[14]

Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is critical, starting with engineering controls and

supplemented by appropriate PPE. The causality for PPE selection is directly linked to the

hazards identified in Section 2.

Engineering Controls: Handle 4-Isopropylcyclohexanol in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation of any vapors or mists.[12][15] An

eyewash station and safety shower must be readily accessible in the immediate work area.

[16]

Personal Protective Equipment:

Eye and Face Protection: Due to the high risk of serious eye damage (H318), chemical

safety goggles are mandatory.[5] A face shield should be worn in addition to goggles when

there is a significant risk of splashing.[15]

Hand Protection: Chemical-resistant gloves are required to prevent skin contact.[2] While

specific permeation data for 4-Isopropylcyclohexanol is not widely available, gloves

made of nitrile, neoprene, or butyl rubber generally offer good resistance to alcohols and

are recommended.[17] Always inspect gloves for integrity before use and wash hands

thoroughly after handling.[12]

Skin and Body Protection: A standard laboratory coat should be worn to protect against

incidental contact.[12] For tasks with a higher risk of splashing, a chemically resistant

apron may be necessary.

Safe Handling and Storage Workflow
Adherence to a systematic workflow for handling and storage is paramount to ensuring

laboratory safety.
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Workflow for Safe Handling of 4-Isopropylcyclohexanol

Preparation & Use

Storage & Disposal

1. Review SDS &
Assess Risks

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Work in Ventilated Area
(Chemical Fume Hood)

4. Dispense Chemical
(Use spark-proof tools)

5. Tightly Reseal Container

6. Store in Cool, Dry,
Well-Ventilated Area

Transfer to Storage

7. Segregate from
Incompatible Materials
(e.g., Oxidizing Agents)

8. Dispose of Waste
(Consult EHS)

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling of 4-Isopropylcyclohexanol.

Precautions for Safe Handling: Always handle in a well-ventilated place.[12] Avoid contact

with skin and eyes.[12] Keep the container tightly closed when not in use.[12] Keep away

from heat, sparks, and open flames, as it is a combustible liquid.[6] Use non-sparking tools

and take measures to prevent the buildup of electrostatic charge.[15][18]

Conditions for Safe Storage: Store in a cool, dry, and well-ventilated place, away from direct

sunlight.[12][13] Keep containers tightly closed to prevent contamination and evaporation.

[12] Store separately from incompatible materials such as strong oxidizing agents.[15]

Emergency Procedures: Preparedness and
Response
Accidents can happen despite the best precautions. A clear, logical emergency plan is

essential.

First Aid Measures
The immediate response to an exposure is critical to minimizing harm.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[13] Remove contact lenses if present and

easy to do.[15] Seek immediate medical attention due to the risk of serious eye damage.[5]

[10]

Skin Contact: Take off immediately all contaminated clothing.[15] Wash skin with plenty of

soap and water.[13] If skin irritation occurs, get medical attention.[2]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[12][15] If the person is not breathing, give artificial respiration.[13] Get medical

attention if you feel unwell.[12]

Ingestion: Rinse mouth with water.[12] Do NOT induce vomiting.[13] Seek immediate

medical attention or contact a poison control center.[12]

Accidental Release and Firefighting
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Spill Response: For small spills, absorb the material with a suitable inert absorbent (e.g.,

sand, earth, vermiculite).[15] Collect the material into a suitable, closed container for

disposal.[12] For large spills, evacuate the area and prevent the spill from entering drains.

Ensure adequate ventilation and remove all sources of ignition.[12]

Emergency Spill Response Decision Tree

Spill Detected

Assess Size & Location

Small Spill
(<100 mL, Contained)

Small

Large Spill
(>100 mL or Uncontained)

Large

Ensure Proper PPE
(Goggles, Gloves, etc.) Evacuate Immediate Area

Absorb with Inert Material
(e.g., Vermiculite)

Collect into Closed Container
for Hazardous Waste

Clean Spill Area

Alert Lab Supervisor
& EHS

Ventilate Area &
Remove Ignition Sources
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Caption: Decision tree for responding to an accidental spill of 4-Isopropylcyclohexanol.

Firefighting Measures: This material is a combustible liquid.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[12][15]

Unsuitable Media: Do not use a heavy stream of water as it may scatter and spread the

fire.[15]

Protective Equipment: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[12][13]

Disposal Considerations
Chemical waste must be disposed of in accordance with all applicable federal, state, and local

regulations. Dispose of contents and container to an approved waste disposal plant.[6] Do not

let the product enter drains. Contact your institution's Environmental Health and Safety (EHS)

office for specific guidance on proper disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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